Cas no 2228821-54-1 (1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• CAS No: 2228821-54-1
• MF: C₁₂H₁₀F₄O
• MW: 246.200817584991
• CID: 5818103
• PubChem ID: 165635946
• Update Time: 2025-05-23

1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• 1-{1-[2-fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-one
• 2228821-54-1
• EN300-1973665

• Inchi： 1S/C12H10F4O/c1-7(17)11(5-6-11)8-3-2-4-9(10(8)13)12(14,15)16/h2-4H,5-6H2,1H3
• InChI Key： SRDJAMUSRZSLGH-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 246.06677759g/mol
• Monoisotopic Mass: 246.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one

1-{1-2-Fluoro-3-(Trifluoromethyl)Phenylcyclopropyl}Ethan-1-One: A Comprehensive Overview

The compound 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one, with the CAS number 2228821-54-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring fused with a phenyl group, substituted with both a fluoro and trifluoromethyl group, and linked to a ketone functional group. The combination of these structural elements imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The fluorine atom and trifluoromethyl group are known to enhance the lipophilicity and stability of molecules, which are critical properties for drug candidates. Researchers have demonstrated that this compound exhibits selective inhibition against certain protein kinases, making it a promising lead for therapeutic interventions in oncology and inflammatory diseases. These findings underscore the importance of exploring such compounds further to unlock their full potential in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials. The cyclopropane ring is known for its strained geometry, which can lead to unique electronic properties when incorporated into polymer frameworks. Recent experiments have shown that incorporating this compound into polymeric materials can enhance their mechanical strength and thermal stability, making them suitable for high-performance applications in electronics and aerospace industries.

The synthesis of 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and subsequent functionalization to introduce the fluoro and trifluoromethyl substituents. The use of palladium-catalyzed cross-coupling reactions has been pivotal in achieving high yields and selectivity during the synthesis process.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is required to fully understand its environmental impact. Regulatory agencies have emphasized the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one represents a fascinating example of how structural complexity can lead to versatile functionality. Its applications span across multiple disciplines, from drug discovery to materials science, and ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound serves as a testament to the boundless possibilities of modern organic chemistry.